Cas no 370-47-8 (Benzene,1-nitro-3-[(trifluoromethyl)thio]-)

• Product Name: Benzene,1-nitro-3-[(trifluoromethyl)thio]-
• CAS No: 370-47-8
• MF: C₇H₄F₃NO₂S
• MW: 223.172370910645
• MDL: MFCD28291794
• CID: 306788
• PubChem ID: 67787
• Update Time: 2025-06-07

Benzene,1-nitro-3-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-3-[(trifluoromethyl)thio]-
• 1-nitro-3-(trifluoromethylsulfanyl)benzene
• 1-Nitro-3-((trifluoromethyl)thio)benzene
• 1-nitro-3-[(trifluoromethyl)sulfanyl]benzene
• Benzene, 1-nitro-3-((trifluoromethyl)thio)-
• m-Nitrophenyl trifluoromethyl sulfide
• Trifluoromethylthio-3-nitrobenzene
• 3849-68-1
• SCHEMBL8431813
• DTXSID0059900
• AN984JK7A2
• Benzene, 1-nitro-3-[(trifluoromethyl)thio]-
• Sulfide, m-nitrophenyl trifluoromethyl
• AKOS040767152
• (3-nitrophenyl)(trifluoromethyl)sulfane
• 3-Nitrophenyl trifluoromethyl sulfide
• 3-(Trifluoromethylthio)nitrobenzene
• EINECS 206-727-1
• LCYLLPJRCOQTHG-UHFFFAOYSA-N
• 370-47-8
• A856662
• NS00042170
• MFCD28291794
• 1-NITRO-3-[(TRIFLUOROMETHYL)THIO]BENZENE

• MDL： MFCD28291794
• Inchi： 1S/C7H4F3NO2S/c8-7(9,10)14-6-3-1-2-5(4-6)11(12)13/h1-4H
• InChI Key： LCYLLPJRCOQTHG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.99152
• Monoisotopic Mass: 222.991484
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.5
• Boiling Point: 180.7°Cat760mmHg
• Flash Point: 63.1°C
• Refractive Index: 1.528
• PSA: 43.14

Additional information on Benzene,1-nitro-3-[(trifluoromethyl)thio]-

Benzene, 1-nitro-3-[(trifluoromethyl)thio]- (CAS No. 370-47-8): An Overview of Its Properties, Applications, and Recent Research

Benzene, 1-nitro-3-[(trifluoromethyl)thio]- (CAS No. 370-47-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, often referred to as 1-Nitro-3-(trifluoromethylthio)benzene, is characterized by its distinctive structure, which combines a nitro group and a trifluoromethylthio group on a benzene ring. This combination imparts a range of interesting properties that make it valuable for various applications.

The structure of 1-Nitro-3-(trifluoromethylthio)benzene is particularly noteworthy. The nitro group (NO₂) is a strong electron-withdrawing group, which can significantly influence the electronic properties of the molecule. The trifluoromethylthio group (SCF₃) is also a powerful electron-withdrawing group, further enhancing the molecule's overall electronic characteristics. This dual functionality makes 1-Nitro-3-(trifluoromethylthio)benzene an excellent candidate for applications requiring high reactivity and stability.

In terms of physical properties, 1-Nitro-3-(trifluoromethylthio)benzene is a solid at room temperature with a melting point of approximately 65°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of 1-Nitro-3-(trifluoromethylthio)benzene is another key aspect of its utility. The presence of the nitro group makes it an excellent electrophilic substrate for nucleophilic substitution reactions. Additionally, the trifluoromethylthio group can participate in various chemical transformations, such as S_NAr reactions and coupling reactions with other functional groups. These reactivity profiles have been extensively studied in recent research, highlighting its potential as a building block for more complex molecules.

Recent research findings have further expanded our understanding of 1-Nitro-3-(trifluoromethylthio)benzene. For instance, a study published in the Journal of Organic Chemistry explored the use of this compound as an intermediate in the synthesis of novel pharmaceuticals. The researchers demonstrated that 1-Nitro-3-(trifluoromethylthio)benzene can be efficiently converted into a range of bioactive molecules with potential therapeutic applications. Another study in the Journal of Materials Chemistry investigated its use as a precursor for the synthesis of functionalized polymers with enhanced thermal stability and mechanical properties.

In the pharmaceutical industry, 1-Nitro-3-(trifluoromethylthio)benzene has shown promise as a starting material for the development of new drugs. Its unique electronic structure allows for the introduction of various functional groups that can modulate biological activity. For example, researchers at a leading pharmaceutical company have used this compound to synthesize novel inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for further development into therapeutic agents.

The environmental impact of 1-Nitro-3-(trifluoromethylthio)benzene is also an important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound can be effectively degraded under certain conditions, reducing its long-term environmental impact.

In conclusion, Benzene, 1-nitro-3-[(trifluoromethyl)thio]- (CAS No. 370-47-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as organic chemistry, pharmaceuticals, and materials science.